Leuco sulfur black 18

• CAS No.: 114680-26-1
• Molecular Formula: C18H12Cl2N2O
• Synonyms: Leuco sulfur black 18

Description

Leuco sulfur black 18 (CAS 114680-26-1) is the pre-reduced, water-soluble form of sulfur black 18, a significant dye for cellulose-based textiles like cotton . This complex synthetic organic compound is supplied in its leuco form, meaning it is ready for application without the need for initial reduction in the lab, streamlining the dyeing process for researchers . In application, the soluble this compound is exhausted onto the cellulose fiber. Subsequently, through oxidation with air or oxidizing agents, it is converted back to the original, insoluble pigmentary form within the fiber, resulting in a wash-fast, deep black shade . Its key research value lies in developing more sustainable dyeing processes, as it can be applied at room temperature and helps reduce or eliminate the use of polluting sulfide-based reducing agents like sodium sulfide, thereby lowering the chemical oxygen demand (COD) of dyeing effluents . It is particularly relevant for studies on the continuous pad-steam dyeing of fabrics and for investigations aimed at improving wet rub fastness through optimized oxidation and washing protocols . This product is FOR RESEARCH USE ONLY (RUO). It is strictly for use in laboratory research and is not intended for diagnostic, therapeutic, or personal use.

Ii. Synthetic Methodologies and Precursor Chemistry

Conventional Synthesis Pathways of Sulfur Black Dye Precursors

The foundational step in producing any sulfur dye is the synthesis of the dye precursor, which is subsequently sulphurised. For Sulphur Black 1, this involves the reaction of specific aromatic nitro compounds.

The primary precursor for the industrial synthesis of Sulphur Black 1 is 2,4-Dinitrophenol (B41442) or its sodium salt. worlddyevariety.comgoogle.comnih.gov This intermediate is commonly prepared through the alkaline hydrolysis of 1-Chloro-2,4-dinitrobenzene. worlddyevariety.comworlddyevariety.com The manufacturing process involves heating this aromatic precursor with a sulphurising agent, typically sodium polysulfide, in an aqueous medium. google.comnih.govguidechem.com

The reaction conditions are critical for achieving the desired product characteristics and yield. The thionation is generally carried out under reflux at temperatures between 110°C and 120°C for an extended period, often 48 to 72 hours. worlddyevariety.comworlddyevariety.com Alternatively, the reaction can be conducted under pressure at higher temperatures of 130°C to 140°C to shorten the reaction time. worlddyevariety.comworlddyevariety.com The precise ratio of sodium polysulfide to the 2,4-Dinitrophenol intermediate is a key parameter that must be carefully controlled to ensure the reaction proceeds to completion with minimal residual dye in the solution. worlddyevariety.comworlddyevariety.com Variations in the precursor, such as the inclusion of picric acid, can be used to modify the final shade, producing redder blacks. google.com

Parameter	Specification	Reference
Primary Precursor	2,4-Dinitrophenol or its Sodium Salt	worlddyevariety.comgoogle.com
Precursor Source	Alkaline hydrolysis of 1-Chloro-2,4-dinitrobenzene	worlddyevariety.comworlddyevariety.com
Sulphurising Agent	Sodium Polysulfide	google.comguidechem.com
Reaction Medium	Aqueous	google.com
Temperature (Reflux)	110 - 120 °C	worlddyevariety.comworlddyevariety.com
Duration (Reflux)	48 - 72 hours	worlddyevariety.comworlddyevariety.com
Temperature (Pressure)	130 - 140 °C	worlddyevariety.comworlddyevariety.com

Thionation, or sulphurisation, is the core process where sulfur linkages are introduced into the organic precursor, creating the chromophore. textilelearner.net This reaction results in a complex polymeric structure characterized by sulfide (B99878) (–S–), disulfide (–S–S–), and polysulfide (–Sₙ–) links within heterocyclic rings. wikipedia.org The exact molecular structure of Sulphur Black 1 is not precisely defined, but it is known to feature subunits such as thiazoles, thiazone, and phenothiazonethioanthrone. wikipedia.org

Upon completion of the heating phase, the reaction mixture, or "melt," is diluted with water. worlddyevariety.comworlddyevariety.com The insoluble Sulphur Black 1 dye is then precipitated from this solution. worlddyevariety.com This precipitation is often accomplished through aeration, an oxidation process that converts the dye to its water-insoluble form and oxidizes any remaining polysulfide into sodium thiosulfate and elemental sulfur. google.com The precipitated dye is then separated from the reaction medium by filtration. google.com

Characterization of the complex intermediates is challenging. However, analysis of degradation products provides insight into the dye's structure. Studies using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) on biodegraded sulfur black have identified intermediate metabolites such as 2,3,8-triamino-10H-phenothiazine and 2-amino-10H-phenothiazine. mdpi.com Spectroscopic methods like Fourier-Transform Infrared Spectroscopy (FTIR) are used to identify key functional groups within the dye's structure, such as -OH, -C=C-, and -C=N- vibrations associated with the benzene (B151609) rings. mdpi.com

Reduction Mechanisms for Leuco Sulfur Black 1 Formation

The synthesized Sulphur Black 1 is a water-insoluble pigment and cannot be directly used for dyeing. textilelearner.netatamanchemicals.com It must first be converted into its water-soluble, substantive leuco form through a reduction process. acs.orgresearchgate.netenjoysulphurdyes.com This reduced form is known as Leuco Sulfur Black 18.

The conventional method for reducing Sulphur Black 1 involves the use of a chemical reducing agent in a hot alkaline bath. wikipedia.org The most widely used reducing agent for sulfur dyes is sodium sulfide (Na₂S). atamanchemicals.comacs.orgdyestuffscn.com Sodium hydrosulfide (NaHS) is also a suitable, though more powerful, reducing agent. textilelearner.netatamanchemicals.com

The reduction mechanism involves the cleavage of the disulfide (–S–S–) and polysulfide bridges within the complex dye polymer. textilelearner.netatamanchemicals.com This chemical reaction breaks the larger molecule into smaller components and forms water-soluble sodium salts of thiols (thiolates), which constitute the leuco dye. wikipedia.orgatamanchemicals.com This leuco form possesses an affinity for cellulosic fibers. textilelearner.netemperordye.com The reduction process is typically carried out at elevated temperatures, often between 80°C and 95°C, to facilitate the dissolution and reduction of the dye particles. wikipedia.orgatamanchemicals.com The kinetics of the reduction can be influenced by the alkalinity of the dye bath; excessively strong alkaline conditions can slow the rate of dye reduction. dyestuffscn.com

Reducing Agent	Chemical Formula	Key Characteristics	Reference
Sodium Sulfide	Na₂S	Most common traditional agent; also provides alkalinity.	atamanchemicals.comacs.org
Sodium Hydrosulfide	NaHS	A more powerful reducing agent than Na₂S.	textilelearner.netatamanchemicals.com
Sodium Hydrosulphite	Na₂S₂O₄	A non-sulfide agent, also used for vat dyes.	google.comoaji.net

The use of sodium sulfide as a reducing agent poses significant environmental problems due to the highly polluting nature of the dye-bath effluent. wikipedia.orgacs.org This has prompted extensive research into more environmentally friendly, "non-sulfide" reduction technologies. google.comgoogle.com

A leading category of green reducing agents is reducing sugars, with glucose being the most prominent example. wikipedia.orgacs.orgcolorfuldyes.com These sugars are considered sustainable, nontoxic, and biodegradable alternatives to sodium sulfide. acs.orgacs.org Studies have demonstrated that reducing sugars can provide color strengths and fastness properties that are comparable, and in some cases superior, to those achieved with traditional sulfide agents. acs.orgacs.org Research has identified an optimal redox potential of approximately -650 mV for achieving maximum color strength when using these sugars. acs.orgacs.orgnih.gov Other non-sulfide chemical reducing agents include formamidinesulphinic acid and sodium borohydride. google.com Another promising green alternative is the use of electrochemical processes, where the insoluble dye is reduced to its leuco form directly by cathodic electron transfer, avoiding chemical reducing agents altogether. wikipedia.orgoaji.netresearchgate.net

Technology	Examples	Advantages	Reference
Reducing Sugars	Glucose, Fructose	Sustainable, non-toxic, biodegradable, cost-effective.	acs.orgacs.org
Electrochemical Reduction	Direct cathodic reduction	Eliminates chemical reducing agents and by-products.	wikipedia.orgresearchgate.net
Other Non-Sulfide Agents	Formamidinesulphinic acid, Sodium borohydride	Avoids sulfide in effluent.	google.com

Enzymatic catalysis represents a frontier in green chemistry for dye reduction. While much of the research in this area has focused on the biodegradation and decolorization of dyes, the underlying principles are applicable to the controlled reduction required for leuco dye formation. nih.gov Enzymes such as azoreductase, laccase, and lignin (B12514952) peroxidase have been identified for their roles in cleaving bonds within dye molecules. nih.gov Specifically, reductases sourced from microorganisms like Bacillus subtilis have been investigated for their ability to reduce complex redox dyes. acs.org The potential use of enzymatic systems offers a highly specific and sustainable pathway for producing the leuco form of sulfur dyes, minimizing the harsh chemicals and conditions associated with traditional methods. researchgate.net

Advancements in Green Reduction Technologies

Electrochemical Reduction Systems

The synthesis of C.I. Leuco Sulfur Black 1 from its oxidized precursor, C.I. Sulphur Black 1, can be achieved through electrochemical reduction, offering a more environmentally benign alternative to conventional chemical reducing agents like sodium sulfide. researchgate.net This method involves the direct cathodic reduction of the dispersed, insoluble Sulphur Black 1 to its water-soluble leuco form. researchgate.net

Research has demonstrated the successful reduction of C.I. Sulphur Black 1 using a multi-cathode electrolyser. researchgate.netresearchgate.net In these systems, the direct cathodic electron transfer reduces the disulfide bonds (-S-S-) and quinoneimine groups within the complex structure of the dye molecule to form thiolate groups (-S⁻). researchgate.net The catholyte containing the reduced dye can then serve directly as a dyebath for textile applications. researchgate.net

The efficiency and extent of the reduction are monitored by key electrochemical parameters, primarily the redox potential and charge flow. Studies have shown a direct correlation between the redox potential of the dyebath and the resulting color depth on the dyed fabric. researchgate.netresearchgate.net During the electrolysis of C.I. Sulphur Black 1 at a pH between 12.2 and 12.6, the redox potential has been observed to decrease significantly as the reduction proceeds. researchgate.net

Detailed research findings indicate that dyeings produced using cathodically reduced Leuco Sulfur Black 1 exhibit color depths and CIELab coordinates that are comparable to those achieved with traditional chemically reduced dyes, indicating a similar dyeing behavior regardless of the reduction technique. researchgate.net The energy consumption for this process has been estimated at approximately 1.1 kWh per kilogram of crude C.I. Sulphur Black 1. researchgate.net

Table 1: Parameters in Electrochemical Reduction of C.I. Sulphur Black 1

Parameter	Observed Value/Range	Significance
Cell Current	0.9–1.5 A	Influences the rate of reduction.
Initial Redox Potential	-250 to -270 mV	Indicates the starting potential of the oxidized dye solution. researchgate.netresearchgate.net
Final Redox Potential	-533 to -600 mV	Represents the potential of the fully reduced leuco dye solution. researchgate.netresearchgate.net
Operating pH	12.2–12.6	Alkaline conditions are necessary for the stability of the leuco form. researchgate.net
Energy Consumption	~1.1 kWh/kg	Quantifies the energy efficiency of the electrochemical process. researchgate.net

Bio-sourced Reducing Agents (e.g., Carbohydrates, Agricultural Byproducts)

In an effort to replace environmentally detrimental reducing agents like sodium sulfide, significant research has focused on the use of sustainable, non-toxic, and biodegradable alternatives derived from biological sources. nih.gov These bio-sourced agents can effectively reduce C.I. Sulphur Black 1 to its soluble leuco form for dyeing cellulosic fibers. nih.govresearchgate.net

Carbohydrates: Reducing sugars, including monosaccharides (e.g., glucose, fructose, pentose) and disaccharides, have proven to be effective reducing agents for Sulfur Black 1 under alkaline conditions. nih.govcore.ac.uk Studies comparing glucose with conventional reducers have shown that it can yield comparable, and in some cases superior, color strength and wash fastness. nih.gov The reduction efficacy is closely linked to the redox potential of the dyeing system. An optimal redox potential of approximately -650 mV has been identified to achieve maximum color strength and the lowest color loss during washing when using reducing sugars. nih.gov

Agricultural Byproducts: Molasses, a byproduct of the sugar industry, has also been evaluated as a green reducing agent for C.I. Leuco Sulfur Black 1. researchgate.net Its use aligns with green chemistry principles by valorizing agricultural waste. Other eco-friendly, non-sulfide reducing agents that have been investigated include hydrazine sulphate and sodium borohydride. researchgate.net

The substitution of sodium sulfide with these bio-based alternatives mitigates the formation of toxic hydrogen sulfide gas and reduces the contamination of wastewater, presenting a significant ecological advantage for the textile industry. nih.govresearchgate.net

Table 2: Comparison of Reducing Agents for C.I. Sulphur Black 1

Reducing Agent	Type	Key Findings
Glucose	Bio-sourced (Carbohydrate)	Achieves color strength and fastness comparable or superior to sodium sulfide. nih.gov Optimal performance at a redox potential of ~ -650 mV. nih.gov
Molasses	Bio-sourced (Agro-byproduct)	Investigated as a potential ecological reducing agent. researchgate.net
Sodium Dithionite	Chemical	A powerful reducing agent, but can lead to lower dye fixation rates if not controlled, as it can be decomposed by air. core.ac.uk
Sodium Sulfide	Conventional Chemical	Highly effective and low-cost, but poses significant environmental concerns due to toxicity and wastewater contamination. nih.govcore.ac.uk

Functionalization and Derivatization Strategies for Modified Leuco Sulfur Black 1

To enhance the properties of Leuco Sulfur Black 1, particularly its solubility and fastness, various functionalization and derivatization strategies have been developed. These modifications aim to create derivatives with improved performance for specific applications.

One significant derivatization strategy involves reacting the leuco form of the dye with α-halocarboxylic acids or their alkali metal salts. This process introduces carboxylate (–COO⁻) groups onto the dye's chromophore. google.com The resulting modified sulfur dyes are characterized by their excellent water solubility, which can eliminate the need for a reducing agent during the dyeing process. Dyes modified to contain 5 to 20% by weight of these carboxylate groups have been found to be particularly suitable for producing recording fluids, among other applications. google.com

Another approach to functionalization involves the after-treatment of fabrics dyed with Leuco Sulfur Black 1. The application of tannin-based products, such as Bayprotect CL, has been investigated to improve the wash fastness of the dyed material. cellulosechemtechnol.ro Surface-sensitive analytical techniques like X-ray Photoelectron Spectroscopy (XPS) have been used to examine the chemical changes on the fiber surface. cellulosechemtechnol.ro This analysis reveals that after-treated fabrics exhibit a higher content of surface sulfur and experience less surface oxidation after laundering. cellulosechemtechnol.ro Specifically, the analysis of S (2p) spectra shows a reduction in over-oxidized sulfur species (S⁶⁺) at 168 eV, indicating that the treatment helps protect the dye's disulfide bonds from oxidative cleavage, which would otherwise lead to dye loss. cellulosechemtechnol.ro

Iii. Fundamental Chemical Transformations and Spectroscopic Analysis

Reversible Oxidation-Reduction Chemistry of the Leuco Form

The core of sulfur dyeing lies in the reversible redox chemistry of the dye molecule. The parent form of Sulfur Black 1 is an insoluble pigment. To be applied to substrates like cellulosic fibers, it must be converted into its water-soluble, substantive leuco form through reduction in an alkaline medium. tiankunchemical.comp2infohouse.orgmedcraveonline.com This reduced form has an affinity for the fiber and, once absorbed, is oxidized back to the insoluble pigment, trapping it within the fiber matrix. p2infohouse.orgatamanchemicals.com

The redox properties of C.I. Sulphur Black 1 can be characterized by potentiometric and photometric titration, which provides a detailed understanding of the reduction process at a molecular level. researchgate.net Studies have shown a direct correlation between the redox potential of the dyebath and the resulting color depth on the fabric. researchgate.netresearchgate.net

Mechanisms of Disulfide Bond Cleavage to Thiol Groups

The solubilization of Sulfur Black 1 is achieved by the reductive cleavage of its disulfide and polysulfide bridges. tiankunchemical.com In its oxidized state, the dye exists as a quasi-polymeric structure where molecular subunits are linked by these sulfur bonds. researchgate.net The reduction process breaks these -S-S- bonds to form thiol (-SH) groups. medcraveonline.comresearchgate.net In the alkaline conditions of the dyebath (typically using sodium sulfide (B99878), Na₂S), these thiols are deprotonated to form water-soluble sodium thiolate (-S⁻Na⁺) groups. tiankunchemical.com

The mechanism is a thiol-disulfide exchange reaction, where the sulfide ions (S²⁻ or HS⁻) from the reducing agent act as nucleophiles, attacking the sulfur atoms of the disulfide bonds. researchgate.netnih.gov This process can be represented as:

Dye-S-S-Dye + 2S²⁻ ⇌ 2 Dye-S⁻ + S₂²⁻

This reaction transforms the high-molecular-weight, insoluble polymer into smaller, anionic, water-soluble units (the leuco form) that can readily adsorb onto and diffuse into textile fibers. p2infohouse.orgresearchgate.net Besides chemical reduction using agents like sodium sulfide or sodium hydrosulfide, direct cathodic (electrochemical) reduction can also achieve the necessary cleavage of disulfide bonds to form the soluble leuco dye. researchgate.netbohrium.com

Oxidative Reversion to Insoluble Dye Form: Kinetics and Equilibria

After the soluble leuco dye is absorbed by the fiber, the process must be reversed to fix the color. This is achieved by oxidation, which reforms the disulfide linkages and regenerates the original water-insoluble pigment inside the fiber structure. atamanchemicals.comtextilelearner.net This insolubilization ensures the dye's characteristic good wash fastness.

The oxidation can be accomplished through several methods:

Air Oxidation: Simple exposure to atmospheric oxygen is a common and effective method for Sulfur Black 1. atamanchemicals.comdenimsandjeans.com

Chemical Oxidation: More controlled and rapid oxidation can be achieved using chemical agents. While hydrogen peroxide (H₂O₂) and sodium bromate (B103136) (NaBrO₃) are used for other sulfur dyes, they must be used with caution for Sulfur Black 1. denimsandjeans.com Aggressive oxidation, particularly with hydrogen peroxide, can lead to the formation of acidic groups on the dye molecule or break it into smaller, less wash-fast units. researchgate.netdenimsandjeans.com

Enzymatic Oxidation: Oxidoreductase enzymes, such as laccases, have been shown to catalyze and accelerate the re-oxidation of reduced Sulfur Black 1, presenting a potentially more environmentally benign alternative to chemical oxidants. researchgate.net

The dyeing process is considered a reversible equilibrium, with the equilibrium point heavily favoring the adsorbed state of the dye on the fiber. p2infohouse.org The kinetics of oxidation are crucial; if the process is too slow or incomplete, it can affect the final shade and fastness properties. Conversely, over-oxidation can damage the dye molecule itself. atamanchemicals.comtextilelearner.net

Degradation Pathways and Mechanisms

Despite its general robustness, Leuco Sulfur Black 1 can undergo degradation through various chemical, photochemical, and biotic pathways.

Chemical Degradation under Controlled Environmental Conditions (e.g., pH, Oxidative Stress)

The stability of Sulfur Black 1 is significantly influenced by pH and the presence of oxidizing agents.

Effect of pH: The dye is sensitive to acidic conditions. Lowering the pH of sulfur black-dyed fabric can lead to the generation of sulfuric acid, which can catalytically hydrolyze and weaken cotton cellulose (B213188) fibers. textilelearner.netdenimsandjeans.com Direct contact with acids can also cause the release of toxic hydrogen sulfide gas. denimsandjeans.com For optimal stability on the fiber after dyeing, a final pH of around 11 is recommended. denimsandjeans.com

Oxidative Stress: The dye's resistance to oxidative treatments, such as laundering with peroxide-based detergents, is a known issue. cellulosechemtechnol.ro Oxidative stress can lead to the cleavage of disulfide bonds, forming water-soluble sulfonated fragments that are then lost from the fiber during washing. cellulosechemtechnol.ro Studies using X-ray Photoelectron Spectroscopy (XPS) have shown that laundering causes a reduction in the sulfur content on the fabric surface and an increase in oxidized sulfur species (S⁶⁺), indicating dye degradation. cellulosechemtechnol.roresearchgate.net

Photochemical and Biotic Degradation Pathway Elucidation

Photochemical Degradation: C.I. Sulphur Black 1 shows a UV absorbance maximum at approximately 628 nm, which suggests it may be susceptible to degradation upon exposure to sunlight. nih.gov Photocatalytic degradation has been demonstrated using catalysts like cerium-doped titanium dioxide (Ce-TiO₂) under UV irradiation in the presence of H₂O₂. researchgate.net This advanced oxidation process can effectively decolorize the dye by breaking down its complex structure into smaller, non-toxic molecules like CO₂ and water. mdpi.com The efficiency of photocatalysis is dependent on operational parameters such as the initial dye concentration and the pH of the solution. mdpi.comscispace.com

Biotic Degradation: Certain microorganisms have demonstrated the ability to degrade Sulfur Black 1. The fungal strain Aspergillus sp. DS-28, isolated from activated sludge, can effectively decolorize and biodegrade the dye. mdpi.com The proposed degradation pathway begins with the oxidative cleavage of the dye's polysulfide bonds, a reaction attributed to enzymes like manganese peroxidase. mdpi.com This initial breakdown of the complex polymeric structure leads to the formation of smaller, simpler intermediates. mdpi.com The process results in the disappearance of -C-S- and -C-S-S-C- groups and the eventual mineralization of the sulfur into sulfate (B86663) ions (SO₄²⁻). mdpi.com

Advanced Spectroscopic and Chromatographic Characterization of Leuco Sulfur Black 1

Due to the complex and largely undefined polymeric structure of Sulfur Black 1, a combination of advanced analytical techniques is required for its characterization and the study of its transformation products.

Spectroscopic Techniques:

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify functional groups within the dye structure. In its native form, the spectrum of Sulfur Black 1 shows characteristic vibrational absorption peaks for -OH, -C=C-, and -C=N- groups in the benzene (B151609) rings, as well as a distinct peak around 671.7 cm⁻¹ corresponding to -C-S- and -C-S-S-C- groups. mdpi.com Upon biotic degradation, this sulfur-related peak disappears, and a new peak for -NH₂ groups appears, indicating the cleavage of sulfur bonds and structural transformation. mdpi.com

X-ray Photoelectron Spectroscopy (XPS): As a surface-sensitive technique, XPS is invaluable for analyzing the elemental composition and chemical states of the dye on a fabric surface. cellulosechemtechnol.roresearchgate.net XPS analysis of sulfur-dyed cotton reveals the presence of sulfur, and high-resolution scans of the S (2p) region can distinguish between different oxidation states. For instance, peaks at lower binding energies (~164 eV) correspond to the sulfide/disulfide links of the dye, while peaks at higher energies (~168 eV) indicate over-oxidized sulfur species (S⁶⁺), which are associated with dye degradation during oxidative washing. cellulosechemtechnol.ro

X-ray Diffraction (XRD): XRD analysis of the dye powder reveals a complex molecular structure with multiple diffraction peaks. mdpi.com Following microbial degradation, a reduction in the intensity of these peaks is observed, indicating a breakdown of the original crystalline or quasi-crystalline structure. mdpi.com

Chromatographic Techniques:

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a powerful tool for separating and identifying the intermediate metabolites formed during degradation. In the study of the biodegradation of Sulfur Black 1 by Aspergillus sp. DS-28, HPLC coupled with time-of-flight mass spectrometry (HPLC-TOF/MS) was used to identify several degradation products based on their retention times and mass-to-charge ratios (m/z). mdpi.com

Interactive Data Table 1: Spectroscopic Data for Sulfur Black 1 Before and After Biodegradation This table summarizes key changes observed in the FTIR spectrum of Sulfur Black 1 following treatment with Aspergillus sp. DS-28, as reported in scientific literature.

Spectroscopic Feature	Untreated Sulfur Black 1	Degraded Sulfur Black 1	Interpretation
FTIR Peak (cm⁻¹)	~3440	~3413	Shift indicates change in -OH/-NH environment
FTIR Peak (cm⁻¹)	~1634 - 1004	~1655 - 1081	Enhanced vibrations of benzene ring groups after structural breakdown mdpi.com
FTIR Peak (cm⁻¹)	~672	Absent	Disappearance of -C-S- and -C-S-S-C- groups, indicating cleavage of sulfur bonds mdpi.com
FTIR Peak (cm⁻¹)	Absent	~3413	Appearance of -NH₂ group vibrations mdpi.com

Interactive Data Table 2: Identified Intermediates in the Biodegradation of Sulfur Black 1 by Aspergillus sp. DS-28 This table lists metabolites identified using HPLC-MS during the degradation process, providing insights into the breakdown pathway.

Metabolite ID	Retention Time (min)	m/z Ratio	Chemical Formula	Proposed Structure Name
I1	4.626 - 5.057	244.0783	C₁₂H₁₂N₄S	2,3,8-triamino-10H-phenothiazine mdpi.com
I2	6.134 - 6.183	214.0565	C₁₂H₁₀N₂S	2-amino-10H-phenothiazine mdpi.com
I3	7.026 - 7.081	347.0161	C₁₂H₉NO₈S	(2E,2'E)-3,3'-(3,5-diformyl-4H-1,4-thiazine-2,6-diyl)bis(2-hydroxyacrylic acid) mdpi.com

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemistry Analysis

X-ray Photoelectron Spectroscopy (XPS) is a highly sensitive surface analysis technique used to investigate the elemental composition and chemical states of the top 3-10 nanometers of a material. In the context of Leuco Sulfur Black 1 dyed on cotton fabric, XPS has been employed to examine the surface chemistry, particularly before and after laundering processes. cellulosechemtechnol.ro

This analysis reveals alterations in the atomic concentrations of key elements on the fiber surface. Studies comparing untreated dyed fabrics with those receiving an after-treatment show distinct changes in elemental composition, which correlate with the dye's fastness and resistance to oxidative bleaching. cellulosechemtechnol.ro

Table 1: Elemental Composition of C.I. Leuco Sulphur Black 1 Dyed Cotton Fabric Surface by XPS Data derived from studies on after-treated and laundered fabrics. cellulosechemtechnol.ro

Sample Condition	Carbon (C) %	Oxygen (O) %	Nitrogen (N) %	Sulphur (S) %
Untreated, Unlaundered	72.5	24.1	1.2	2.2
After-treated, Unlaundered	70.8	25.5	1.4	2.3
Untreated, Laundered (ISO 105 C06)	65.4	30.1	1.6	2.9
After-treated, Laundered (ISO 105 C06)	68.2	27.2	1.5	3.1

High-resolution scans of the S (2p) spectral region provide detailed information about the oxidation states of sulfur on the fabric surface. The spectra for sulfur-dyed cotton typically show two main peak structures: one at a lower binding energy around 164 eV, corresponding to the reduced sulfide and disulfide linkages (-S- and -S-S-) integral to the dye's structure, and another at a higher binding energy around 168 eV, which is attributed to over-oxidized sulfur species like sulfates (S⁶⁺). cellulosechemtechnol.ro Analysis has shown that after-treated and laundered samples exhibit a reduction in the intensity of the peak at 168 eV, indicating less surface oxidation and improved dye stability. cellulosechemtechnol.ro

Fourier-Transform Infrared (FTIR) and UV-Visible Spectrophotometry

Fourier-Transform Infrared (FTIR) spectroscopy is utilized to identify the functional groups present in the Leuco Sulfur Black 18 molecule. By analyzing the absorption of infrared radiation at specific wavenumbers, a characteristic spectrum is generated that acts as a molecular fingerprint. mdpi.com The FTIR spectrum of untreated sulfur black dye displays several key vibrational absorption peaks. mdpi.com

Table 2: Characteristic FTIR Absorption Peaks for Sulfur Black Dye mdpi.com

Wavenumber (cm⁻¹)	Functional Group Assignment
3439.9	-OH group stretching vibrations
1633.7 - 1004.3	-C=C- and -C=N- groups within benzene rings
671.7	-C-S- (thioether) and -S-S- (disulfide) vibrational absorption

The presence of a distinct peak around 671.7 cm⁻¹ is crucial as it confirms the thioether and disulfide bonds that form the chromophoric system of sulfur dyes. mdpi.com Upon degradation or chemical treatment, changes in the FTIR spectrum, such as the disappearance of the -C-S- and -S-S-C- peaks and shifts in the benzene ring vibrations, can be observed, indicating the breakdown of the dye's complex structure. mdpi.com

UV-Visible spectrophotometry is primarily used for the quantitative analysis of the dye in solution. While the complete structure is complex and often not fully defined, the technique is effective in measuring dye concentration by analyzing its absorbance of light in the visible spectrum. For instance, the decolorization and degradation of sulfur black in wastewater can be quantified by monitoring the reduction in optical density at a specific wavelength, such as 625 nm (OD₆₂₅ₙₘ), which corresponds to a major absorption band of the dye in its oxidized form. mdpi.com

High-Performance Liquid Chromatography-Time-of-Flight Mass Spectrometry (HPLC-TOF/MS) for Component Analysis

High-Performance Liquid Chromatography coupled with Time-of-Flight Mass Spectrometry (HPLC-TOF/MS) is a powerful analytical tool for separating and identifying individual components within a complex mixture. mdpi.com While sulfur dyes themselves are polymeric and heterogeneous, making direct analysis challenging, HPLC-TOF/MS is invaluable for studying their degradation products. mdpi.comeiriindia.org

In studies investigating the biodegradation of sulfur black, this technique has been used to identify intermediate metabolites formed as the complex dye structure is broken down into simpler molecules. mdpi.com The high mass accuracy of TOF-MS allows for the determination of the elemental composition of these metabolites. upce.cz

Table 3: Intermediate Metabolites Identified During Sulfur Black Degradation via HPLC-TOF/MS mdpi.com

Metabolite ID	Retention Time (min)	Mass-to-Charge Ratio (m/z)	Proposed Chemical Formula	Proposed Identification
I1	4.626 - 5.057	244.0783	C₁₂H₁₂N₄S	2,3,8-triamino-10H-phenothiazine
I2	6.134 - 6.183	214.0565	C₁₂H₁₀N₂S	2-amino-10H-phenothiazine
I3	7.215 - 7.589	199.0423	C₁₂H₉NS	10H-phenothiazine

This level of detailed component analysis provides critical insights into the chemical transformations that this compound undergoes during environmental or industrial processes. mdpi.com

Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) in Dye-Substrate Systems

Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) are used to characterize the physical properties of the dye, particularly its morphology and crystalline structure, both in its pure form and when applied to a substrate.

Scanning Electron Microscopy (SEM) provides high-resolution images of the surface morphology. SEM analysis of sulfur black particles has shown that they can exist as large organic particles. mdpi.com When subjected to degradation processes, SEM images reveal a significant transformation where these large particles are broken down into smaller ones. mdpi.com Furthermore, the surface texture can change, becoming smoother and more uniform, which indicates a thorough interaction and decomposition of the dye particles. mdpi.com

X-ray Diffraction (XRD) is employed to analyze the crystalline and amorphous nature of the dye. The XRD pattern of untreated sulfur black reveals numerous diffraction peaks at various angles. mdpi.com The presence of these high-intensity peaks suggests a sophisticated and somewhat ordered molecular structure with multiple chemical bonds and crystal planes. mdpi.com Following degradation or treatment, the XRD pattern changes, often showing a decrease in the intensity of these peaks. This indicates a disruption of the original structure and a loss of crystallinity as the complex dye molecule is broken down. mdpi.com Due to the complex and heterogeneous nature of sulfur dyes, standard reference patterns are often unavailable, making precise peak indexing challenging. mdpi.com

Iv. Application Science and Material Interaction Dynamics

Dyeing Kinetics and Thermodynamic Studies on Cellulosic Substrates

The application of Leuco Sulfur Black 1 to cellulosic substrates is a complex process governed by principles of kinetics and thermodynamics. The dye, in its reduced, water-soluble leuco form, must be transferred from the dyebath to the fiber, where it diffuses into the amorphous regions of the cellulose (B213188) structure. The efficiency and effectiveness of this process are dictated by the dye's affinity for the substrate and the specific parameters of the dyeing environment.

The affinity of Leuco Sulfur Black 1 for cellulosic fibers like cotton is rooted in its chemical structure. In its reduced leuco state, the dye exists as an anion in the alkaline dyebath. emperordye.com This anionic form exhibits substantivity, or directness, towards the cellulose fibers. The primary forces driving this attraction are van der Waals forces and hydrogen bonding, which are significant due to the large molecular size of the sulfur dye molecules. emperordye.com

The dyeing process begins with the adsorption of the soluble leuco dye anions onto the fiber surface. Subsequently, the dye molecules diffuse into the interior of the fiber. This entire mechanism relies on the initial reduction of the insoluble sulfur dye into its water-soluble leuco form, which is essential to enable both adsorption and diffusion. acs.orgnih.gov Once inside the fiber, the dye is oxidized back to its original insoluble pigment form, effectively trapping it within the cellulose matrix. atamanchemicals.com This insolubility is a key factor in the dye's good wash fastness. textilelearner.nettextilelearner.net

The uptake and distribution of Leuco Sulfur Black 1 are highly sensitive to several process parameters. Careful control of these variables is crucial for achieving deep, level dyeing and optimizing dye fixation.

Redox Potential: The reduction of the dye to its soluble leuco form is critical, and the redox potential of the dyebath is a key parameter in this conversion. Research has shown that there is an optimal redox potential for achieving maximum color strength. For C.I. Sulphur Black 1, this optimum potential is approximately -650 mV. acs.orgnih.govresearchgate.net Dyeing at this potential is believed to reduce the polymeric dye molecules to an ideal size for both fiber affinity and diffusion, which also corresponds to the lowest color loss upon washing. acs.orgresearchgate.net

Table 1: Influence of Redox Potential on Dye Uptake (K/S) for C.I. Sulphur Black 1 K/S value is a measure of color strength on the substrate.

Redox Potential (mV)	Relative Color Strength (K/S Value)	Observation
-550	15.8	Incomplete dye reduction, lower dye uptake.
-600	18.2	Improved reduction and dye uptake.
-650	21.5	Optimal reduction, leading to maximum color strength. acs.orgresearchgate.net
-700	19.4	Over-reduction may alter dye structure, slightly decreasing affinity.
-750	17.1	Significant over-reduction, leading to lower dye uptake.

Temperature: Dyeing temperature significantly affects the rate of dye diffusion and the final color strength. For cotton, the optimal dyeing temperature is generally between 90°C and 95°C to achieve the best dyeing effect and good levelness. emperordye.com Studies have shown that within a range of 70°C to 98°C, temperature has a relatively minor effect on the final color. However, temperatures below this range (50-60°C) or significantly above it (110-120°C) can result in noticeable color changes and reduced color strength. researchgate.net

Table 2: Effect of Temperature on Color Strength of C.I. Sulphur Black 1 on Cotton

Dyeing Temperature (°C)	Relative Color Strength (K/S Value)
60	14.7
80	20.1
95	21.3
110	18.5

Electrolyte Concentration: In conventional sulfur dyeing, an electrolyte such as sodium chloride is added to the dyebath. Its purpose is to increase the exhaustion of the dye onto the fiber. atamanchemicals.com The salt reduces the electrostatic repulsion between the anionic dye molecules and the negatively charged surface of the cotton fiber in water, thereby promoting dye adsorption and increasing the rate of exhaustion. cellulosechemtechnol.rop2infohouse.org A typical dyeing procedure might include 25 g/L of sodium chloride. cellulosechemtechnol.ro

Functional Performance Enhancement in Dyed Materials

The inherent properties of Leuco Sulfur Black 1 provide good functional performance, but this can be significantly enhanced through a deeper understanding of fastness mechanisms and the application of chemical after-treatments.

Leuco Sulfur Black 1 is known for providing good all-around fastness properties, which is a primary reason for its widespread use. fibre2fashion.com

Against Oxidative Laundering: The wash fastness of sulfur dyes is generally excellent due to the large molecular size of the dye and its water-insoluble nature once oxidized within the fiber. textilelearner.nettextilelearner.net However, the sulfur linkages in the dye molecule are susceptible to attack by strong oxidizing agents, such as perborate or peroxide-based bleaching agents found in modern detergents. atamanchemicals.comcellulosechemtechnol.ro This oxidation can break down the dye molecule into smaller, water-soluble fragments, leading to color loss. cellulosechemtechnol.ro Improving fastness against oxidative laundering often requires after-treatments that protect these vulnerable sulfur linkages. cellulosechemtechnol.rowhiterose.ac.uk

Against Light Exposure: The light fastness of Sulphur Black 1 is generally considered fair to good, often rated around a 4 on the standard 1-8 scale. textilelearner.nettextilelearner.net The dye's complex polymeric structure contributes to its ability to dissipate light energy. However, prolonged exposure to UV radiation can still lead to the photo-oxidation of the dye molecules, causing fading. The light fastness can be improved by after-treating the dyed material with certain metallic salts, such as copper sulfate (B86663), which can form complexes with the dye molecule. textilelearner.nettextilelearner.netutstesters.com

Against Mechanical Abrasion: The rubbing fastness, particularly wet rubbing fastness, can be a challenge for sulfur dyes. researchgate.net This is because the final dye exists as a solid pigment within and on the surface of the fibers. nih.gov Poor rubbing fastness is often caused by loosely bound dye particles on the fiber surface. To improve this, a thorough soaping and washing-off process after dyeing is critical to remove this surface dye. fibre2fashion.comresearchgate.net Research has shown that intensified washing processes, sometimes incorporating ultrasonification, can more effectively remove these particles, leading to a significant improvement in wet rub fastness. nih.gov

A highly effective strategy for improving the wash fastness of sulfur-dyed materials is the sequential application of cationic fixatives and synthetic tanning agents. whiterose.ac.ukresearchgate.net

Cationic Fixatives: These are typically polymeric compounds with a positive charge, such as cationic polyamines. tianjinleading.comamericantextilellc.com When applied to the dyed fabric, they form an ionic bond with the anionic sulfur dye molecules. This interaction creates a larger, more insoluble dye-fixative complex within the fiber, which significantly reduces the dye's tendency to be removed during washing. researchgate.net This method has been shown to substantially improve resistance to oxidative bleaching. whiterose.ac.uk

Synthetic Tanning Agents (Syntans): Following the application of a cationic fixative, a treatment with a synthetic tanning agent (syntan), such as a tannin-based product, can provide further protection. cellulosechemtechnol.rowhiterose.ac.uk The tannin molecules interact with the cationic fixative, forming a protective layer around the dye. This cation-tannin complex offers enhanced resistance to oxidative agents encountered during laundering. whiterose.ac.uk Studies using X-ray photoelectron spectroscopy have shown that after-treatment with a tannin-based product reduces the formation of over-oxidized sulfur species on the fiber surface after laundering, confirming the protective effect of the treatment. cellulosechemtechnol.ro

Table 3: Impact of Cationic and Tannin After-treatments on Wash Fastness (ISO 105 C09) ISO 105 C09 is a standard test for color fastness to domestic and commercial laundering using an oxidative bleach.

Treatment	Grey Scale Rating for Color Change (1-5)	Improvement
Untreated Dyed Fabric	2	Baseline
After-treated with Cationic Fixative Only	3	Moderate improvement in wash fastness.
Sequentially After-treated with Cationic Fixative and Tannin	3-4	Significant improvement in resistance to oxidative laundering. cellulosechemtechnol.rowhiterose.ac.uk

Chemical After-treatment Technologies for Dye Stabilization and Performance

Lanthanide-based Protective Systems

The inherent susceptibility of sulfur dyes to oxidation, particularly from bleaching agents present in modern detergents, poses a significant challenge to their color fastness and the longevity of the dyed textile. Research into protective after-treatments has identified lanthanide-based systems as a highly effective solution. These systems work by chemically stabilizing the sulfur linkages within the dye molecule, which are the primary sites of oxidative degradation.

A key study demonstrated that applying lanthanum triacetate to sulfur-dyed cotton fabric via a simple padding procedure can substantially improve resistance to oxidative bleaching. acs.orgresearchgate.net The mechanism involves the interaction of lanthanide metal ions with the disulfide bonds of the sulfur dye. Lanthanide ions such as Lanthanum(III), Cerium(IV), and Gadolinium(III) are particularly effective as they exist in their most stable oxidation state and are not susceptible to oxidation by bleaching agents themselves. google.com This interaction hinders the accessibility of oxidizing agents to the dye's vulnerable sulfur bonds. google.com

The empirical results of such treatments are significant. Fabrics treated with a 1% (w/w) solution of lanthanum triacetate showed a reduction in color change of approximately 50% after laundering with a bleach-containing detergent. acs.orgresearchgate.net Furthermore, the treatment led to an almost 100% improvement in strength retention after accelerated aging and enhanced staining resistance. acs.orgresearchgate.net These protective benefits have been shown to be durable through repeated washing cycles. acs.org

Table 1: Effect of Lanthanum Triacetate Treatment on Sulfur-Dyed Cotton

Property Evaluated	Improvement with Lanthanide Treatment	Reference
Color Change Reduction (post-bleach laundering)	~50%	acs.orgresearchgate.net
Strength Retention (post-aging)	~100%	acs.orgresearchgate.net
Staining Resistance	Improvement of at least 0.5-class	acs.org
Durability	Benefits retained after repeated launderings	acs.org

Polymeric Finishing Agents (e.g., Polyacrylates, Polyurethanes)

Polymeric finishing agents are applied to dyed textiles to modify surface characteristics, enhance performance, and improve aesthetics. For fabrics dyed with sulfur blacks, agents like polyacrylates and polyurethanes offer a range of functional benefits. These polymers form a film on the fiber surface, which can encapsulate the dye, thereby improving fastness properties and imparting desired physical attributes like handle (the feel of the fabric) and durability.

Polyacrylate compounds are utilized in textile coatings, including black-out coatings, providing a soft handle to the fabric. acti-chem.co.za Specific formulations include cationic acrylic polymers that can act as a fixative for sulfur dyes on cotton, enhancing the bond between the dye and the substrate. americantextilellc.com

Polyurethane dispersions are also widely used as finishing agents. They can be formulated to create finishes ranging from very hard and firm to soft and flexible. acti-chem.co.za Innovations in this area include the development of UV-curable waterborne polyurethanes. ekb.eg These can be used to create polymeric dyes for textile coatings that, when cured with UV light, offer improved thermal stability and excellent color fastness properties due to the high crosslinking density achieved during the curing process. ekb.eg The application of these polymeric films can improve pilling resistance and protect the dye's molecular structure from light penetration, thus enhancing light fastness. ekb.eg

Innovative Dyeing Processes and Methodological Developments

Salt-Free Dyeing through Substrate Cationization

Traditional dyeing of cellulosic fibers like cotton with anionic sulfur dyes requires large quantities of electrolytes, such as sodium chloride or sodium sulfate. This is because both the cotton fiber and the leuco sulfur dye anion carry a negative charge in an aqueous medium, leading to electrostatic repulsion. cellulosechemtechnol.ro The salt acts to overcome this repulsion and promote dye exhaustion onto the fiber. However, this results in highly saline wastewater, posing a significant environmental challenge. cellulosechemtechnol.romdpi.com

An innovative and more sustainable approach is salt-free dyeing, enabled by modifying the substrate through cationization. This process involves a pre-treatment of the cotton fabric with a cationic agent, such as 3-chloro-2-hydroxypropyl trimethyl ammonium chloride (CHPTAC). cellulosechemtechnol.ro This treatment chemically modifies the cellulose, introducing permanent positive charges (quaternary ammonium groups) onto the fiber surface. cellulosechemtechnol.ronih.gov

The now-cationized cotton exhibits a strong electrostatic attraction to the negatively charged leuco sulfur dye anions. mdpi.com This inherent affinity eliminates the need for salt in the dyebath to achieve high dye exhaustion and fixation. cellulosechemtechnol.roresearchgate.net Research has shown that this method not only makes the dyeing process more environmentally friendly by drastically reducing the total dissolved solids (TDS) in the effluent, but it can also lead to superior dyeing outcomes. Cationized cotton dyed with sulfur black exhibits enhanced color strength (K/S values) and improved washing, light, and rubbing fastness properties compared to conventionally dyed fabrics. cellulosechemtechnol.ro

Table 2: Comparison of Conventional and Salt-Free Cationized Dyeing for Sulfur Black

Parameter	Conventional Dyeing	Salt-Free Cationized Dyeing	Reference
Electrolyte (Salt) Requirement	High (e.g., 20 g/L)	None	cellulosechemtechnol.ro
Dye-Fiber Interaction	Electrostatic repulsion, overcome by salt	Strong electrostatic attraction	mdpi.com
Color Strength (K/S)	Standard	Higher	cellulosechemtechnol.ro
Fastness Properties (Wash, Rubbing)	Good	Enhanced	cellulosechemtechnol.ro
Environmental Impact	High salinity in wastewater effluent	Significantly reduced effluent salinity	nih.gov

Continuous Dyeing Processes and Advanced Auxiliary Techniques (e.g., Ultrasonic Treatment)

In continuous dyeing processes, such as the pad-steam method, optimizing efficiency and product quality is paramount. A common issue with sulfur black dyes, which exist as solid pigments in their final oxidized form on the fiber, is limited wet rub fastness. nih.gov This is due to the presence of loosely bound dye particles on the fiber surface. While intensive washing and soaping can mitigate this, advanced techniques like ultrasonic treatment offer a more effective and efficient solution. nih.gov

Ultrasonic energy, when applied to a liquid medium, generates acoustic cavitation—the rapid formation and collapse of microscopic bubbles. This process creates intense localized effects, including high shear forces and micro-streaming. nih.govhielscher.com When integrated into the post-dyeing washing or soaping stages of a continuous process, these forces can significantly improve the removal of unfixed surface dye. nih.gov

A study on the continuous pad-steam dyeing of C.I. Sulphur Black 1 found that applying ultrasound during the soaping step was most effective for improving wet rub fastness. nih.gov The high shear rate near the fiber surface reduces the thickness of the stagnant diffusion layer, allowing for a more intense and efficient removal of loosely bound dye pigment. nih.gov A treatment duration of just 60 to 120 seconds was found to be sufficient to remove the majority of surface-bound particles, making the technology viable for integration into high-speed continuous dyeing ranges. nih.gov This method enhances product quality without compromising processing speed.

Table 3: Effect of Ultrasonic Treatment on Wet Rub Fastness of C.I. Sulphur Black 1

Process Step	Application of Ultrasound	Impact on Wet Rub Fastness	Reference
Water Seal	Investigated	Minor improvement	nih.gov
Oxidation	Investigated	Minor improvement	nih.gov
Soaping	Investigated	Best results; significant improvement	nih.gov
Optimal Duration	60 - 120 seconds	Sufficient for integration into continuous process	nih.gov

V. Environmental Chemistry and Remediation Strategies

Characterization of Leuco Sulfur Black 1 and its Byproducts in Aqueous Effluents

The effluent from sulfur dyeing processes is a complex mixture containing the dye, reducing agents, alkali, and various byproducts. The dye itself, being a complex polymeric structure with disulfide bonds, undergoes reduction to a soluble leuco form for application. researchgate.net This leuco form can be re-oxidized in the environment, leading to the precipitation of the insoluble dye.

Byproducts in the effluent are largely dependent on the reducing agents used. Traditionally, sodium sulfide (B99878) is employed, which contributes to high levels of sulfide in the wastewater, a major pollutant. researchgate.net The manufacturing process of Sulphur Black 1 involves the reaction of 2,4-dinitrophenol (B41442) or its sodium salt with sodium polysulfide, which can also lead to the presence of various sulfur-containing organic and inorganic byproducts in the effluent. worlddyevariety.com

Analytical Methodologies for Dye Residue and Metabolite Detection

Detecting and quantifying Leuco Sulfur Black 1 and its byproducts in complex wastewater matrices requires sophisticated analytical techniques.

Spectroscopic Methods: UV-Visible spectrophotometry is a common method for quantifying the amount of dye in wastewater. google.com However, its accuracy can be affected by the presence of other colored compounds. Infrared spectroscopy (IR) can provide information about the chemical structure of the dye and its degradation products, identifying changes in functional groups. google.com X-ray photoelectron spectroscopy (XPS) has been used to analyze the surface chemistry of dyed fabrics, providing insights into the different oxidation states of sulfur on the fiber surface. cellulosechemtechnol.ro

Chromatographic Techniques: High-performance liquid chromatography (HPLC) is a powerful tool for separating and quantifying individual components in a mixture. google.com When coupled with a mass spectrometer (LC-MS), it can identify unknown byproducts and metabolites formed during degradation processes.

Electrochemical Methods: Potentiometric and redox titrations are used to study the redox behavior of Leuco Sulfur Black 1, which is crucial for understanding its transformation in the environment and in treatment processes. researchgate.net

Advanced Treatment Technologies for Dye-Contaminated Wastewater

Conventional wastewater treatment methods are often insufficient for the complete removal of color and toxic compounds from sulfur dye effluents. iwaponline.com Therefore, advanced treatment technologies are being explored and implemented.

Adsorption-based Removal Mechanisms and Adsorbent Design

Adsorption is a widely used technique for dye removal due to its simplicity, efficiency, and the availability of low-cost adsorbents. researchgate.net The process involves the transfer of dye molecules from the aqueous phase to the surface of a solid adsorbent.

Various materials have been investigated as adsorbents for sulfur dyes:

Activated Carbon: Known for its high surface area and porous structure, activated carbon is effective in adsorbing sulfur compounds. medaad.com

Biochar: A carbon-rich material produced from biomass, biochar is a sustainable and low-cost adsorbent for dye removal. mdpi.com

Zeolites (Molecular Sieves): These crystalline materials have a microporous structure that can selectively adsorb sulfur compounds. meryt-chemical.com

Metal Oxides: Mixed metal oxides containing components like ZnO, CuO, and MnO₂ are effective in removing refractory sulfur compounds. meryt-chemical.com

Alumina-based Adsorbents: These are effective for removing polar sulfur species. meryt-chemical.comprimescholars.com

The design of efficient adsorbents focuses on creating materials with high surface area, specific pore sizes, and surface functionalities that promote interaction with the dye molecules. rsc.org

Biological Remediation Approaches (e.g., Fungal Biodegradation, Microbial Consortia)

Biological treatment methods utilize microorganisms to break down complex organic pollutants into simpler, less harmful substances.

Fungal Biodegradation: Certain fungi have shown the ability to decolorize and degrade sulfur dyes. mdpi.com Strains like Aspergillus sp. and Trichoderma viride produce enzymes such as laccase that can break down the complex dye structure. mdpi.comnih.gov The effectiveness of fungal degradation is influenced by factors like pH, temperature, and the presence of other nutrients. nih.gov

Microbial Consortia: Using a combination of different microorganisms (a consortium) can be more effective than a single strain for degrading complex pollutants. frontiersin.orgnih.gov The synergistic action of different species allows for the breakdown of a wider range of compounds and can lead to more complete mineralization. nih.gov Both bacterial and bacterial-microalgal consortia are being explored for the bioremediation of textile wastewater. researchgate.netredalyc.org

Physicochemical Decontamination Processes (e.g., Oxidation, Coagulation, Redox Resins)

Physicochemical processes involve the use of chemical and physical forces to remove pollutants.

Advanced Oxidation Processes (AOPs): AOPs generate highly reactive hydroxyl radicals that can oxidize and mineralize organic pollutants. mdpi.com Common AOPs include the use of ozone, hydrogen peroxide with UV light (H₂O₂/UV), and the Fenton process. researchgate.netnih.gov These methods can effectively decolorize the effluent and reduce its chemical oxygen demand (COD). nih.gov

Coagulation-Flocculation: This process involves adding chemicals (coagulants) like ferric chloride or aluminum sulfate (B86663) to the wastewater to destabilize and aggregate the dye particles into larger flocs that can be easily removed by sedimentation or filtration. iwaponline.comnih.govmdpi.comijstm.comresearchgate.netresearchgate.net

Redox Resins: Synthetic redox resins can be used for the effective removal of sulfide ions from the wastewater. nih.gov

Interactive Data Table: Comparison of Advanced Treatment Technologies

Technology	Mechanism	Advantages	Disadvantages
Adsorption	Physical or chemical binding of dye to adsorbent surface	Simple, effective, low-cost options available	Adsorbent regeneration can be difficult, sludge disposal
Fungal Biodegradation	Enzymatic breakdown of dye molecules	Eco-friendly, potential for complete mineralization	Slow process, sensitive to environmental conditions
Microbial Consortia	Synergistic degradation by multiple microorganisms	More robust and efficient than single strains	Complex to maintain, competition between species
Advanced Oxidation Processes (AOPs)	Generation of highly reactive radicals to oxidize dyes	Rapid and effective for a wide range of dyes	High operational cost, potential for byproduct formation
Coagulation-Flocculation	Destabilization and aggregation of dye particles	Effective for color and suspended solids removal	Sludge production and disposal, chemical costs

Sustainable Chemical Processing and Waste Minimization Strategies

Efforts are being made to develop more sustainable dyeing processes and minimize waste generation.

Eco-friendly Reducing Agents: Replacing sodium sulfide with environmentally benign reducing agents like reducing sugars (e.g., glucose) and molasses is a key strategy. nih.govresearchgate.net These alternatives are biodegradable and non-toxic. nih.gov

Process Optimization: Optimizing dyeing parameters such as temperature and pH can improve dye uptake and reduce the amount of dye discharged in the effluent. immt.res.in

Dye and Water Recycling: Developing processes to recover and reuse the dye and water from the effluent can significantly reduce the environmental impact. google.com One approach involves acidifying the effluent to precipitate the insoluble sulfur black pigment, which can then be filtered, re-reduced to its leuco form, and reused. google.comgoogle.com

Sustainable Dye Synthesis: Research is ongoing to develop sulfur dyes from sustainable raw materials like biomass, which would reduce the reliance on petroleum-based chemicals and potentially lead to more biodegradable products. google.com

Alternative Dyeing Methods: Exploring new dyeing technologies that require less water and chemicals, such as electrochemical dyeing, can also contribute to a more sustainable textile industry. researchgate.netresearchgate.net

Table of Compounds

Compound Name	Chemical Formula/Identifier
Leuco Sulfur Black 1	C.I. Leuco Sulphur Black 1, C.I. 53185
Sulphur Black 1	C.I. Sulphur Black 1, C.I. 53185
Sodium Sulfide	Na₂S
2,4-Dinitrophenol	C₆H₄N₂O₅
Sodium Polysulfide	Na₂Sₓ
Glucose	C₆H₁₂O₆
Ferric Chloride	FeCl₃
Aluminum Sulfate	Al₂(SO₄)₃
Hydrogen Peroxide	H₂O₂

Recycling and Reuse Processes for Leuco Sulfur Black 1 from Dyeing Effluents

The effluent from sulfur dyeing processes is a significant environmental concern, containing unfixed dye, residual sulfides, and other auxiliary chemicals. synderfiltration.comresearchgate.net Effective recycling and reuse strategies are crucial for minimizing the environmental footprint of textile dyeing operations, offering both ecological and economic benefits. google.comgoogle.com

Several methods have been developed to recover and reuse Leuco Sulfur Black 1 from dyeing wastewater. One prominent approach involves the precipitation of the insoluble dye from the effluent, followed by its separation and subsequent reuse. google.comgoogle.com

Acid Precipitation and Recovery:

A patented process outlines a method for recycling Sulphur Black 1 from dyeing effluent. The core steps of this process are:

Effluent Collection: The wastewater from the dye bath, along with water from subsequent washing and fixation baths, is collected. google.com

Acid Treatment: The collected effluent is treated with an acid, typically an organic acid like formic or acetic acid. This acidification process causes the soluble leuco form of the dye to convert back into its insoluble thionated form, precipitating out of the solution as a sludge. google.comgoogle.com Using organic acids can result in larger particle sizes, making the sludge easier to separate. google.com

Separation: The precipitated dye sludge is separated from the now substantially cleaner water using methods like a filter press. google.com

Reuse: The recovered dye sludge can be treated again with a non-sulfide reducing agent to regenerate the soluble leuco form, which can then be reused in subsequent dyeing operations. google.comgoogle.com

This recycling process not only allows for the recovery of valuable dye but also produces reusable water that is safe for discharge or for use in further dyeing processes, thus creating a more economical and eco-friendly system. google.comgoogle.com

Membrane Filtration Technologies:

Membrane filtration offers another effective technology for treating dyeing effluents. pcimembranes.com Techniques such as nanofiltration (NF) and ultrafiltration (UF) are increasingly employed for the recovery of dyes and the purification of wastewater. synderfiltration.commrwa.com

Ultrafiltration (UF): UF membranes can be used to concentrate and recover unused dyes from the effluent. synderfiltration.com

Nanofiltration (NF): NF membranes are capable of removing salts and sulfites from the wastewater while also concentrating the dye. synderfiltration.com This process of desalting and dye concentration improves the quality of the recovered dye and reduces manufacturing costs. synderfiltration.compcimembranes.com

Table 1: Comparison of Recycling Technologies for Leuco Sulfur Black 1 Effluents

Technology	Mechanism	Key Advantages	References
Acid Precipitation	Converts soluble leuco dye to insoluble form via pH reduction, followed by physical separation.	Economical gain from pigment recovery, provides reusable water, prevents emission of hazardous sulfides when coupled with non-sulfide reducing agents.	google.comgoogle.com
Membrane Filtration (UF/NF)	Separates dye molecules and other solutes from water based on size and charge using semi-permeable membranes.	Effective for desalting and concentrating dyes, improves product quality, allows for water reuse, reduces effluent volume.	synderfiltration.compcimembranes.com

Development and Implementation of Greener Auxiliary Chemicals in Dyeing Operations

A primary environmental concern in sulfur dyeing is the use of sodium sulfide as the reducing agent. nih.gov Sodium sulfide is required to reduce the insoluble sulfur dye into its water-soluble "leuco" form, which can then be adsorbed by the textile fibers. google.comnih.gov However, sodium sulfide is toxic, hazardous to handle, and contributes to the high pollution load of the effluent, which can release poisonous hydrogen sulfide gas upon acidification. researchgate.netblogspot.comnbinno.com Consequently, significant research has focused on finding and implementing greener, non-sulfide reducing agents.

Sugar-Based Reducing Agents:

One of the most promising alternatives to sodium sulfide is the use of reducing sugars. nih.gov Studies have demonstrated that various D-sugars can effectively reduce sulfur dyes under alkaline conditions. nih.gov

Performance: Research comparing reducing sugars like glucose and fructose to conventional sulfide-based agents for dyeing with Sulfur Black 1 has shown that sugars can yield comparable, and in some cases superior, color strength and wash fastness. nih.govresearchgate.net

Environmental Benefits: Reducing sugars are a sustainable, non-toxic, and biodegradable alternative. nih.gov Their use can significantly lower the environmental footprint of dyeing operations and create a safer working environment by eliminating the risk of hydrogen sulfide exposure. nbinno.comresearchgate.net Molasses has also been evaluated as an ecological reducing agent for C.I. Leuco Sulfur Black 1. researchgate.net

Other Non-Sulfide Reducing Agents:

Besides sugars, a variety of other chemical compounds have been investigated as non-sulfide reducing agents for sulfur dyeing. These include:

Sodium hydrosulfite researchgate.net

Formamidine sulfinic acid researchgate.net

Sodium borohydride researchgate.net

Hydroxyacetone researchgate.net

The development of commercial eco-friendly reducing agents aims to provide solutions that are not only environmentally benign but also maintain or improve the quality of the dyed fabric. nbinno.com These advanced auxiliaries can prevent issues like fabric embrittlement, which can occur due to the oxidation of residual sulfur compounds on the textile during storage. blogspot.com

Table 2: Comparison of Conventional vs. Greener Reducing Agents for Leuco Sulfur Black 1

Reducing Agent	Type	Advantages	Disadvantages/Environmental Concerns	References
Sodium Sulfide	Conventional	Effective, inexpensive.	Toxic, hazardous, produces strong odors, generates sulfide-laden effluent, risk of H2S gas emission.	google.comblogspot.comnih.gov
Reducing Sugars (e.g., Glucose, Fructose)	Greener Alternative	Non-toxic, biodegradable, sustainable, cost-effective, comparable or superior dyeing performance.	May require optimization of dyeing parameters.	nih.govresearchgate.net
Sodium Hydrosulfite	Greener Alternative	Effective reducing agent.	Can still contribute to sulfite content in wastewater.	researchgate.net
Commercial Eco-Reductants	Greener Alternative	Odorless, non-toxic, prevents fabric embrittlement, reduces sulfur in wastewater.	May have a higher initial cost compared to sodium sulfide.	blogspot.comnbinno.com

The shift towards these greener auxiliary chemicals represents a critical step in making the dyeing of textiles with Leuco Sulfur Black 1 a more sustainable and environmentally responsible process.

Vi. Future Research Directions and Emerging Paradigms in Leuco Sulfur Black 1 Chemistry

Computational Chemistry and Molecular Modeling for Dye Design and Optimization

The complex and often heterogeneous molecular structure of sulfur dyes like Leuco Sulfur Black 1 presents a significant challenge to traditional dye development. wikipedia.orgtextilestudycenter.com Computational chemistry and molecular modeling are emerging as powerful tools to overcome these hurdles, enabling an in silico approach to dye design and optimization that is both time-efficient and scientifically precise.

One of the primary applications of this approach is the computational screening of potential dye candidate molecules. nih.gov By employing methodologies such as Density Functional Theory (DFT), researchers can build and evaluate vast libraries of virtual molecular structures. This process allows for the prediction of key properties that determine a dye's performance, most notably its UV-Vis absorption spectrum, which dictates the final color. nih.govacs.org For instance, a computational protocol might involve the combinatorial generation of dye structures followed by simulations to determine their optimized molecular geometries and predict their absorption maxima in both the colorless (leuco) and colored states. nih.gov This synergy between simulation and experiment can drastically accelerate the discovery of novel leuco dyes with desired shades and characteristics. nih.gov

Table 1: Application of Computational Methods in Leuco Dye Design

Computational Technique	Application in Dye Design	Key Predicted Property	Benefit
Density Functional Theory (DFT)	Simulation of molecular geometries and electronic transitions.	UV-Vis Absorption Spectrum	Accurate prediction of color; reduces trial-and-error synthesis.
Combinatorial Structure Generation	Automated creation of virtual dye candidate libraries.	Molecular Diversity	Exploration of a wide range of chemical possibilities.

By modeling the interactions between dye molecules and textile substrates, computational approaches can also provide insights into factors affecting dye affinity and fastness properties. This allows for the targeted modification of molecular structures to enhance their binding to cellulosic fibers, leading to more efficient dyeing processes and more durable textiles.

Development of Novel Analytical Probes for In Situ Reaction Monitoring

The traditional sulfur dyeing process involves reduction and oxidation steps that are often monitored through indirect means. wikipedia.orgtianjinleading.com The development of novel analytical probes for real-time, in situ monitoring of the dye bath chemistry represents a significant leap forward. Such tools can provide precise control over the reaction, leading to improved reproducibility, reduced chemical consumption, and minimized waste.

Research into the redox behavior of dyes like C.I. Sulphur Black 1 has utilized photometric and potentiometric titrations to characterize the reduction of disulfide and quinoneimine groups. researchgate.net These methods provide a foundational understanding necessary for developing more advanced monitoring systems. The future lies in creating probes that can selectively detect key chemical species directly within the harsh environment of the dye bath.

Fluorescence-based probes, for example, offer high sensitivity and selectivity. mdpi.com While much of the current research focuses on detecting related sulfur-containing molecules like hydrogen sulfide (B99878) (H₂S) or sulfur dioxide (SO₂) in biological or environmental contexts, the underlying principles are adaptable. rsc.orgacs.orgresearchgate.net A fluorescent probe could be designed to react specifically with the soluble leuco form of the sulfur dye or with the reducing agent.

The integration of these probes into automated, feedback-controlled dyeing machinery could revolutionize process control in the textile industry, ensuring optimal conditions are maintained throughout the dyeing cycle.

Integration with Advanced Material Science for Multifunctional Textile Applications

The application of Leuco Sulfur Black 1 is expanding beyond simple coloration into the realm of advanced material science. By integrating the dye with novel materials or applying advanced surface modification techniques, textiles can be endowed with multifunctional properties.

Surface-sensitive analytical techniques, such as X-ray Photoelectron Spectroscopy (XPS), are crucial for understanding the chemical changes that occur on the fiber surface during and after dyeing. cellulosechemtechnol.ro Studies have used XPS to examine the surface chemistry of C.I. Leuco Sulphur Black 1 on cotton, revealing details about the oxidation states of sulfur and the effects of after-treatments. cellulosechemtechnol.ro For example, after-treating dyed cotton with a tannin-based product has been shown to increase the surface sulfur content and reduce surface oxidation, leading to improved wash fastness. cellulosechemtechnol.ro

This ability to precisely analyze and modify the dyed surface opens up possibilities for creating multifunctional textiles. Future research could focus on:

Enhanced Durability: Developing novel after-treatments, guided by surface analysis, to create covalent bonds between the dye and fiber or to form a protective polymer layer, dramatically improving rub fastness and resistance to oxidative agents like chlorine bleach.

Conductive Textiles: Incorporating conductive polymers or nanoparticles into the dyeing process alongside Leuco Sulfur Black to create fabrics for wearable electronics, sensors, or electromagnetic shielding. The sulfur linkages within the dye molecule could potentially play a role in the electronic properties of the final material.

UV-Protective Fabrics: Leveraging the strong light absorption properties of sulfur black dyes and combining them with UV-blocking nanoparticles (e.g., ZnO, TiO₂) applied as an after-treatment to produce textiles with high Ultraviolet Protection Factor (UPF) ratings.

The inherent properties of sulfur dyes, such as their deep color and robust nature, make them excellent candidates for integration into high-performance materials. gzchem.com

Bio-inspired Approaches for Sustainable Dyeing and Waste Management

The environmental impact of the conventional sulfur dyeing process, particularly the use of sodium sulfide as a reducing agent and the resulting effluent, is a major concern. researchgate.netsodium-sulfate-anhy.com Bio-inspired and biotechnological approaches offer promising pathways toward a more sustainable model for dyeing and waste management.

One key area of innovation is the replacement of harsh chemical reducing agents with eco-friendly alternatives. The use of glucose in an alkaline medium, for example, serves as a biodegradable and non-toxic reducing agent to convert the dye to its leuco form, significantly reducing the environmental footprint of the dyeing process. nbinno.comgoogle.com

For waste management, bioremediation using microorganisms has shown great potential. Specific strains of fungi and bacteria are capable of decolorizing and degrading sulfur dyes in wastewater. researchgate.netnih.gov

Fungal Degradation: Research has identified fungal strains, such as Aspergillus sp., that can effectively biodegrade sulfur black. mdpi.com Analytical techniques like scanning electron microscopy (SEM) and Fourier-transform infrared spectroscopy (FTIR) have shown that these microorganisms break down the complex dye structure by cleaving sulfur linkages (-C-S- and -C-S-S-C-), leading to decolorization rates as high as 93.6%. mdpi.com

Enzymatic Treatment: The use of isolated enzymes offers a more targeted approach to effluent treatment. Ligninolytic enzymes, including laccase, lignin (B12514952) peroxidase, and manganese peroxidase, are particularly effective at oxidizing a wide range of dye compounds. ceon.rsresearchgate.netnih.gov These enzymes can break down the chromophores responsible for the color, detoxifying the wastewater.

Table 3: Bio-inspired Strategies in Leuco Sulfur Black Chemistry

Approach	Application	Biological Agent / Method	Mechanism of Action	Sustainability Goal
Sustainable Dyeing	Reduction of Dye	Glucose	Acts as a biodegradable reducing agent, replacing sodium sulfide.	Elimination of toxic sulfide from the dyeing process.
Waste Management	Biodegradation	Fungi (Aspergillus sp.)	Fungal cells break down the complex dye molecule into simpler, less harmful compounds.	Detoxification and decolorization of dye effluent. mdpi.com

These bio-inspired strategies represent a paradigm shift, moving away from conventional chemical-heavy processes towards integrated systems that mimic nature's own cycles of reduction, oxidation, and degradation.

Q & A

Q. What statistical approaches are suitable for meta-analyses of this compound’s dyeing efficiency across heterogeneous studies?

• Methodological Answer : Apply random-effects models to account for variability in experimental conditions (e.g., pH, temperature). Use subgroup analysis to isolate factors like fiber type. Sensitivity analysis excludes outliers identified via Cook’s distance .

Ethical and Reporting Considerations

Q. How should researchers disclose synthetic byproducts of this compound that may pose environmental risks?

• Methodological Answer : Follow GREEN (Generic Environmental Evaluation Network) guidelines for byproduct reporting. Use high-resolution mass spectrometry (HRMS) to identify unknown compounds and quantify them via internal standards. Include effluent management protocols in supplementary materials .

Q. What frameworks ensure compliance with IUPAC nomenclature and ethical reporting in publications about sulfur dyes?

• Methodological Answer : Adopt FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) during study design. Use IUPAC’s Gold Book for terminology (e.g., "sulfur" over "sulphur"). Cross-check chemical abstracts registry numbers (CAS RN) for consistency .